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Compound of Interest

Compound Name: Eravacycline dihydrochloride

Cat. No.: B560568 Get Quote

Eravacycline Dihydrochloride Technical Support
Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Eravacycline dihydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is the general impact of media components on the in vitro activity of Eravacycline?

A1: The in vitro antibacterial activity of Eravacycline is largely unaffected by common variations

in susceptibility testing parameters, including the age of the cation-adjusted Mueller-Hinton

broth (CA-MHB) and the use of frozen medium.[1][2] However, certain components and

conditions can influence its activity against specific organisms.

Q2: How does the pH of the culture medium affect Eravacycline's activity?

A2: Variations in pH can lead to minor changes in Eravacycline's Minimum Inhibitory

Concentration (MIC) values. Specifically, 2- to 4-fold decreases in MICs have been observed

for S. pneumoniae at pH 6.0 and for E. faecalis at pH 8.0.[1]

Q3: Does the presence of serum in the culture medium impact Eravacycline's performance?
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A3: Yes, the addition of human serum can affect Eravacycline's activity. A 4-fold increase in the

MIC was observed for E. faecalis in the presence of 5% and 10% human serum.[1]

Q4: Are there any known effects of detergents like Polysorbate 80 on Eravacycline's activity?

A4: The presence of 0.002% polysorbate has been shown to cause a 4-fold increase in the

MIC of Eravacycline against E. faecalis.[1]

Q5: What is the role of divalent cations, such as Ca²⁺ and Mg²⁺, in the activity of Eravacycline?

A5: Tetracycline-class antibiotics are known to chelate divalent cations, and this interaction is

often crucial for their antibacterial action.[2][3][4] The active form of the drug that binds to the

ribosome is likely a magnesium-tetracycline complex.[3][5] However, studies have shown that

supplemental Ca²⁺ in the test medium does not have a significant effect on Eravacycline MIC

values.[1] It is important to use cation-adjusted Mueller-Hinton Broth (CAMHB) for susceptibility

testing to ensure standardized cation concentrations.[6]

Troubleshooting Guides
Problem 1: My Eravacycline MIC values are inconsistent or higher than expected.

This issue can arise from several factors related to media preparation and experimental setup.

Follow this troubleshooting workflow to identify the potential cause.
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Start: Inconsistent/High MICs

Is Cation-Adjusted Mueller-Hinton Broth (CAMHB) being used?

Was the pH of the medium verified?
(Optimal range: 7.2-7.4)

Yes

Use CAMHB for standardized cation levels.

No

Was the inoculum density standardized?
(CLSI standard: ~5 x 10^5 CFU/mL)

Yes

Adjust pH to 7.2-7.4. Deviations can alter MICs.

No

Were incubation conditions standard?
(35±2°C for 16-20 hours in ambient air)

Yes

Prepare inoculum using a 0.5 McFarland standard.

No

Are you experiencing trailing endpoints?

Yes

Ensure proper temperature and atmospheric conditions.

No

Resolution: Consistent MICs

No See 'Troubleshooting Trailing Endpoints' guide.

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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